Cas no 2228911-80-4 (2,2,2-trifluoro-1-4-methoxy-2-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-4-methoxy-2-(trifluoromethyl)phenylethan-1-one
• CAS No: 2228911-80-4
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 6435328
• PubChem ID: 165882502
• Update Time: 2025-10-28

2,2,2-trifluoro-1-4-methoxy-2-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-methoxy-2-(trifluoromethyl)phenylethan-1-one
• 2,2,2-Trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethanone

• Inchi： 1S/C10H6F6O2/c1-18-5-2-3-6(8(17)10(14,15)16)7(4-5)9(11,12)13/h2-4H,1H3
• InChI Key： JPJBAXYBBJUUSP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1C(F)(F)F)(=O)C(F)(F)F

Additional information on 2,2,2-trifluoro-1-4-methoxy-2-(trifluoromethyl)phenylethan-1-one

2,2,2-Trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one

The compound 2,2,2-trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one (CAS No. 2228911-80-4) is a highly fluorinated aromatic ketone with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a trifluoromethyl group attached to the phenyl ring and a trifluoroacetyl group at the ketone position, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of multiple fluorine atoms in 2,2,2-trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one enhances its lipophilicity and stability, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a building block in synthesizing complex molecules with potential therapeutic applications. For instance, the compound has been used as an intermediate in the development of kinase inhibitors and other enzyme-targeting agents.

The synthesis of 2,2,2-trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better selectivity in the synthesis of this compound. Recent advancements in catalysis have further improved the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of biological activity, 2,2,2-trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one has shown promising results in vitro assays targeting various disease-related pathways. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies. Additionally, the compound's stability under physiological conditions suggests its potential for use in drug delivery systems.

From an environmental perspective, the fate and transport of CAS No. 2228911-80-4 in natural systems have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes limited biodegradation under aerobic conditions but can persist in certain environmental compartments. Efforts are ongoing to develop sustainable methods for managing compounds like this one to minimize their environmental footprint.

Looking ahead, the versatility of 2,2,2-trifluoro-1-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-one continues to inspire innovative research directions. Its unique combination of fluorinated groups offers opportunities for exploring new chemical reactions and materials with unprecedented properties. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing scientific knowledge and technological applications.